Ethyl 2-amino-5-(2-ethoxy-2-oxoethyl)benzoate hydrochloride

• IUPAC Name: ethyl 2-amino-5-(2-ethoxy-2-oxoethyl)benzoate;hydrochloride
• InChI: InChI=1S/C13H17NO4.ClH/c1-3-17-12(15)8-9-5-6-11(14)10(7-9)13(16)18-4-2;/h5-7H,3-4,8,14H2,1-2H3;1H
• InChI Key: YYBCNAYIHODAQA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=C(C=C1)N)C(=O)OCC.Cl
• Molecular Formula: C13H18ClNO4
• Molecular Weight: 287.74 g/mol

Description

Ethyl 2-amino-5-(2-ethoxy-2-oxoethyl)benzoate hydrochloride, also known as EAE hydrochloride, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is a white crystalline powder that is soluble in water and has a molecular weight of 308.81 g/mol. It is synthesized through a multi-step process involving various reagents and catalysts.

Scientific Research Applications

Analytical and Physicochemical Properties

Ethyl 2-amino-5-(2-ethoxy-2-oxoethyl)benzoate hydrochloride has been studied for its physicochemical properties in the context of new drug development. It's important for understanding the compound's behavior in various environments, which is crucial for its application in pharmaceutical research (Guéchot, Bertrand, Cramaille, & Teulon, 1988).

Cytotoxic Activity

This compound has been investigated for its cytotoxic activity, particularly in the synthesis of certain derivatives that exhibit notable effects against tumor cell lines. This highlights its potential application in cancer research (Kireeva, Zileeva, Ishmetova, & Dokichev, 2021).

Antimicrobial and Anti-Lipase Activities

Research into derivatives of ethyl 2-amino-5-(2-ethoxy-2-oxoethyl)benzoate hydrochloride includes exploring their antimicrobial, anti-lipase, and antiurease activities. Such studies are significant in developing new therapeutics for infections and metabolic disorders (Özil, Bodur, Ülker, & Kahveci, 2015).

Antibacterial Properties

The compound's derivatives have been analyzed for their antibacterial properties, especially against gram-negative and gram-positive bacteria. This research is vital for identifying new antibiotics and understanding their mechanisms of action (Shakir, Saoud, & Hussain, 2020).

Optical Nonlinear Properties

Investigations into the optical nonlinear properties of certain Schiff base compounds derived from ethyl 4-amino benzoate, which relates to ethyl 2-amino-5-(2-ethoxy-2-oxoethyl)benzoate hydrochloride, have been conducted. This area of study is crucial for applications in optical technologies and materials science (Abdullmajed et al., 2021).

Potential in Overcoming Drug Resistance in Cancer

There's ongoing research into the compound's analogues for their ability to overcome drug resistance in cancer cells, a critical issue in current cancer treatment strategies (Das et al., 2009).